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Compound of Interest

Compound Name: Dodecyl thiocyanatoacetate

Cat. No.: B15487557

An In-depth Technical Guide to Dodecyl Thiocyanate

For Researchers, Scientists, and Drug Development Professionals
Introduction

This technical guide provides a comprehensive overview of dodecyl thiocyanate, a long-chain
alkyl thiocyanate. The initial query for "dodecyl thiocyanatoacetate” did not yield a recognized
chemical entity with a corresponding CAS number. The chemically related and structurally
similar compound, dodecyl thiocyanate, for which substantial data is available, is the focus of
this document. Organic thiocyanates are a class of compounds recognized for their diverse
biological activities and as versatile intermediates in organic synthesis.[1][2] This guide will
cover the nomenclature, chemical and physical properties, a general synthesis protocol, and
potential applications of dodecyl thiocyanate, with a focus on its relevance to the fields of
chemical research and drug development.

Nomenclature and Identification

Dodecyl thiocyanate is known by several synonyms across various chemical databases and
suppliers. The unambiguous identification of this compound is crucial for researchers and is
facilitated by its unique CAS number.
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Identifier Value
CAS Number 765-15-1[3][4][5][6][7][8]
IUPAC Name dodecyl thiocyanate[4]

n-Dodecyl thiocyanate, Lauryl thiocyanate,

Thiocyanic acid, dodecyl ester, Dodecane, 1-

Synonyms ]
thiocyanato-, Lauryl rhodanate, 1-
Thiocyanatododecane[5][8][9]

Molecular Formula C13H25NS][3][4][5]

InChl Key RYZZMYXTNUJGMU-UHFFFAQOYSA-N[4][8]

Physicochemical Properties

The physical and chemical properties of dodecyl thiocyanate are summarized in the table
below. These properties are essential for its handling, storage, and application in experimental

settings.
Property Value Reference
Molecular Weight 227.41 g/mol [31[4][5]
Boiling Point 180 °C at 18 mmHg [31[6]
Density 0.896 g/mL [3]
Refractive Index 1.4680 [3]
Topological Polar Surface Area  49.1 A2 [4]
XLogP3-AA 6.5 [4]

Synthesis of Dodecyl Thiocyanate
General Experimental Protocol

The synthesis of alkyl thiocyanates, such as dodecyl thiocyanate, is commonly achieved
through the nucleophilic substitution reaction of an alkyl halide with an alkali metal thiocyanate.
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[10] A general procedure is outlined below.
Reaction:

o Reactants: Dodecyl bromide (or another suitable dodecyl halide) and sodium thiocyanate (or
potassium thiocyanate).

e Solvent: A polar aprotic solvent such as ethanol, acetone, or dimethylformamide (DMF) is
typically used to facilitate the dissolution of the reactants.[10]

o Conditions: The reaction mixture is typically heated to reflux to ensure the completion of the
reaction.[10] The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC).

Work-up:
o Upon completion, the reaction mixture is cooled to room temperature.
e The solvent is removed under reduced pressure.

e The residue is partitioned between an organic solvent (e.g., diethyl ether or ethyl acetate)
and water.

e The organic layer is separated, washed with brine, and dried over an anhydrous drying agent
(e.g., sodium sulfate or magnesium sulfate).

The solvent is evaporated to yield the crude dodecyl thiocyanate.
Purification:

e The crude product can be purified by vacuum distillation or column chromatography to obtain
the pure dodecyl thiocyanate.[3]
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Synthesis Workflow
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Synthesis workflow for dodecyl thiocyanate.

Biological and Pharmacological Relevance

While specific data on the biological activity of dodecyl thiocyanate is limited in the available

literature, the broader class of organic thiocyanates has been investigated for various

therapeutic applications. Organic thiocyanates have demonstrated a range of bioactivities,

including antimicrobial and antitumor effects.[1][2]
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The thiocyanate moiety itself is an important component of the innate immune system in
mammals.[11][12] It is a substrate for peroxidases, leading to the formation of hypothiocyanous
acid (HOSCN), which has antimicrobial properties.[11][12]

Potential Applications in Drug Development

Given the known biological activities of related compounds, dodecyl thiocyanate could be a
subject of interest in the following areas:

e Antimicrobial Research: Allylic thiocyanates have shown moderate-to-high activity against
various pathogens, including methicillin-resistant S. aureus (MRSA).[13] The long alkyl chain
of dodecyl thiocyanate could influence its membrane-disrupting capabilities, a potential
mechanism for antimicrobial action.

e Anticancer Research: Certain thiocyanate-containing natural products have displayed
cytotoxic activity.[1] The lipophilic nature of the dodecyl group might facilitate the transport of
the thiocyanate moiety across cell membranes, a desirable property for potential anticancer
agents.

o Synthetic Intermediate: Dodecyl thiocyanate can serve as a precursor for the synthesis of
other sulfur-containing compounds, such as thiols (mercaptans) and thiocarbamates, which
are also classes of compounds with known biological activities.[10][14]

Potential Research Applications
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Potential research applications of dodecyl thiocyanate.

Signaling Pathways

No specific signaling pathways involving dodecyl thiocyanate have been elucidated in the
reviewed literature. Research into the biological effects of this compound would be required to
identify any interactions with cellular signaling cascades.

Conclusion

Dodecyl thiocyanate (CAS 765-15-1) is a well-characterized chemical compound with
established physicochemical properties and synthesis routes. While detailed biological studies
on this specific molecule are not extensively reported, the known activities of the broader class
of organic thiocyanates suggest its potential as a lead compound in antimicrobial and
anticancer research. Furthermore, its utility as a synthetic intermediate provides a pathway to a
wider range of novel sulfur-containing molecules for drug discovery and development. Further
investigation is warranted to fully explore the therapeutic potential of dodecyl thiocyanate and
its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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